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Congeners

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Challenge of Precise Identification
The exploration of novel chemical entities is the cornerstone of modern drug discovery. The

pyrazole scaffold, a five-membered heterocyclic ring containing two adjacent nitrogen atoms, is

a privileged structure in medicinal chemistry, renowned for its diverse pharmacological

activities.[1][2][3] The introduction of an amino group and a chlorophenyl moiety to this scaffold

gives rise to a class of compounds with significant potential for therapeutic applications. This

guide focuses on the technical aspects of 1-(4-chlorophenyl)-1H-pyrazol-4-amine, a

molecule of interest in this class.
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A thorough investigation of scientific databases, including PubChem, reveals a notable

challenge: while the chemical structure and molecular formula (C₉H₈ClN₃) for 1-(4-
chlorophenyl)-1H-pyrazol-4-amine are cataloged, a specific and consistently verifiable CAS

(Chemical Abstracts Service) registry number is not readily available.[4] This suggests that this

particular isomer may be a less common or novel compound with limited published data. In

contrast, its isomers, such as 1-(4-chlorophenyl)-1H-pyrazol-5-amine and 1-(4-

chlorophenyl)-1H-pyrazol-3-amine, and other closely related derivatives, are well-documented

with established CAS numbers and a body of scientific literature.

This guide will therefore address this ambiguity by first providing a comprehensive overview of

the synthesis and potential properties of the target molecule, 1-(4-chlorophenyl)-1H-pyrazol-
4-amine, based on established synthetic routes for 4-aminopyrazoles. Subsequently, to provide

researchers with concrete and verifiable data, this guide will offer an in-depth analysis of a

closely related, well-characterized isomer, 1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-amine

(CAS: 40401-39-6), for which extensive experimental data is available.

The 4-Aminopyrazole Scaffold: A Gateway to
Biological Activity
The 4-aminopyrazole moiety is a key pharmacophore found in a variety of biologically active

compounds.[5][6] Its derivatives have been reported to exhibit a wide range of pharmacological

activities, including but not limited to:

Enzyme Inhibition: Certain 4-aminopyrazole derivatives have shown inhibitory activity

against various kinases, which are crucial targets in oncology and inflammatory diseases.[5]

Antimicrobial and Antifungal Properties: The pyrazole nucleus, in general, is known for its

antimicrobial and antifungal potential.[2]

Central Nervous System (CNS) Activity: Some pyrazole derivatives have been investigated

for their effects on the central nervous system.[1]

The synthetic accessibility and the ability to readily modify the 4-amino group make this

scaffold an attractive starting point for the design of new therapeutic agents.
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Synthesis of 1-(4-chlorophenyl)-1H-pyrazol-4-amine:
A Theoretical Approach
While a specific, detailed synthesis for 1-(4-chlorophenyl)-1H-pyrazol-4-amine is not

extensively documented, a plausible synthetic route can be devised based on established

methods for the preparation of 4-aminopyrazoles.[5][7] A common strategy involves the

construction of the pyrazole ring followed by the introduction or unmasking of the amino group

at the C4 position.

A potential synthetic pathway is outlined below:

Step 1: Pyrazole Ring Formation Step 2: Nitration Step 3: Reduction

1,1,3,3-Tetramethoxypropane

1-(4-Chlorophenyl)-1H-pyrazole

Acid catalyst (e.g., HCl)
Heat

4-Chlorophenylhydrazine 1-(4-Chlorophenyl)-1H-pyrazole

1-(4-Chlorophenyl)-4-nitro-1H-pyrazole

Nitrating agent (e.g., HNO₃/H₂SO₄) 1-(4-Chlorophenyl)-4-nitro-1H-pyrazole

1-(4-chlorophenyl)-1H-pyrazol-4-amine

Reducing agent (e.g., SnCl₂/HCl or H₂/Pd-C)

Click to download full resolution via product page

Figure 1: A proposed synthetic workflow for 1-(4-chlorophenyl)-1H-pyrazol-4-amine.

Experimental Protocol (Theoretical):

Step 1: Synthesis of 1-(4-chlorophenyl)-1H-pyrazole

To a solution of 1,1,3,3-tetramethoxypropane in a suitable solvent (e.g., ethanol), add an

equimolar amount of 4-chlorophenylhydrazine.

Add a catalytic amount of a strong acid, such as hydrochloric acid.
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Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

Purify the crude product by column chromatography or recrystallization to obtain 1-(4-

chlorophenyl)-1H-pyrazole.

Step 2: Synthesis of 1-(4-chlorophenyl)-4-nitro-1H-pyrazole

Dissolve 1-(4-chlorophenyl)-1H-pyrazole in concentrated sulfuric acid at 0°C.

Slowly add a nitrating mixture (a mixture of concentrated nitric acid and concentrated sulfuric

acid) dropwise while maintaining the temperature at 0°C.

After the addition is complete, allow the reaction to stir at room temperature until completion

(monitored by TLC).

Pour the reaction mixture onto crushed ice and neutralize with a base (e.g., sodium

hydroxide) to precipitate the product.

Filter the solid, wash with water, and dry to yield 1-(4-chlorophenyl)-4-nitro-1H-pyrazole.

Step 3: Synthesis of 1-(4-chlorophenyl)-1H-pyrazol-4-amine

Suspend 1-(4-chlorophenyl)-4-nitro-1H-pyrazole in a suitable solvent like ethanol or ethyl

acetate.

Add a reducing agent. Common methods include:

Tin(II) chloride: Add an excess of stannous chloride dihydrate and concentrated

hydrochloric acid, then heat the mixture.

Catalytic Hydrogenation: Use a catalyst such as palladium on carbon (Pd/C) under a

hydrogen atmosphere.

Monitor the reaction by TLC until the starting material is consumed.
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For the SnCl₂ method, basify the reaction mixture to precipitate the tin salts and extract the

product with an organic solvent.

For catalytic hydrogenation, filter off the catalyst.

Remove the solvent under reduced pressure and purify the crude product by column

chromatography to obtain 1-(4-chlorophenyl)-1H-pyrazol-4-amine.

Case Study: 1-(4-Chlorophenyl)-3-methyl-1H-
pyrazol-5-amine
To provide concrete data for researchers, this section details the properties and identifiers of a

closely related and well-characterized isomer.

Core Identifiers
Identifier Value Source

CAS Number 40401-39-6 [7][8]

Molecular Formula C₁₀H₁₀ClN₃ [7][8]

Molecular Weight 207.66 g/mol [7][8]

IUPAC Name
1-(4-chlorophenyl)-3-methyl-

1H-pyrazol-5-amine
[7]

Canonical SMILES
CC1=NN(C(=C1)N)C2=CC=C(

C=C2)Cl
[7]

InChIKey
CLORQKXFDBKDCZ-

UHFFFAOYSA-N
[7]

Physicochemical Properties
Property Value Source

Appearance Solid

Melting Point 93-95 °C [8]
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Spectroscopic Data (Predicted and Experimental
Analogs)
While specific spectra for this exact compound are not readily available in the initial search,

typical spectroscopic features for such a molecule can be predicted. Researchers synthesizing

this compound should expect to see characteristic signals in their analytical data.

¹H NMR: Signals corresponding to the aromatic protons on the chlorophenyl ring, a singlet

for the pyrazole proton, a singlet for the methyl group protons, and a broad singlet for the

amine protons.

¹³C NMR: Resonances for the carbons of the chlorophenyl and pyrazole rings, as well as the

methyl carbon.

IR Spectroscopy: Characteristic peaks for N-H stretching of the amine, C-H stretching of the

aromatic and methyl groups, C=C and C=N stretching of the pyrazole ring, and C-Cl

stretching.[9][10]

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the molecular weight of the compound.

Safety and Handling
Based on safety data for closely related aminopyrazole derivatives, the following precautions

should be taken when handling 1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-amine and similar

compounds.[11][12][13][14][15]
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Hazard Category Precautionary Measures

Acute Toxicity (Oral)

May be harmful if swallowed. Do not eat, drink,

or smoke when handling. Wash hands

thoroughly after handling.[11]

Skin Irritation
Causes skin irritation. Wear protective gloves

and clothing.[12]

Eye Irritation
Causes serious eye irritation. Wear eye

protection.[12]

Respiratory Irritation
May cause respiratory irritation. Avoid breathing

dust. Use in a well-ventilated area.[12]

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses with side-shields or goggles.[15]

Skin Protection: Compatible chemical-resistant gloves and a lab coat.[15]

Respiratory Protection: Use a NIOSH-approved respirator if dust is generated.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[11]

Applications in Drug Discovery and Development
The aminopyrazole scaffold is a cornerstone in the development of a wide array of therapeutic

agents. The structural motif of a (chlorophenyl)aminopyrazole is of particular interest due to the

combined electronic properties of the pyrazole ring, the lipophilicity and potential for halogen

bonding of the chlorophenyl group, and the hydrogen bonding capabilities of the amino group.

These features make such compounds attractive candidates for interacting with biological

targets.

Potential Therapeutic Areas:
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Oncology: As previously mentioned, aminopyrazoles are known to be inhibitors of various

protein kinases, a class of enzymes frequently dysregulated in cancer.[1]

Inflammatory Diseases: Some pyrazole derivatives have demonstrated anti-inflammatory

properties.[16]

Infectious Diseases: The pyrazole core is present in several antimicrobial and antifungal

agents.[2]

The workflow for investigating a novel compound like 1-(4-chlorophenyl)-1H-pyrazol-4-amine
in a drug discovery program would typically involve the following stages:

Synthesis and
Characterization

In Vitro Screening
(Target-based and Phenotypic)

Hit-to-Lead Optimization
(SAR Studies)

In Vivo Efficacy and
Toxicology Studies Preclinical Development

Click to download full resolution via product page

Figure 2: A typical workflow for the evaluation of a novel compound in drug discovery.

Conclusion
While the specific compound 1-(4-chlorophenyl)-1H-pyrazol-4-amine remains a somewhat

enigmatic entity due to the lack of a definitive CAS number and extensive experimental data, its

chemical structure represents a promising area for further research. By leveraging established

synthetic methodologies for 4-aminopyrazoles, researchers can access this and related

molecules for biological evaluation. The detailed information provided for the well-characterized

isomer, 1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-amine, serves as a valuable and concrete

reference point for scientists working in this chemical space. As the field of medicinal chemistry

continues to evolve, the exploration of such novel and under-characterized scaffolds will be

crucial in the quest for new and effective therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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